1-[2-(Diethylamino)ethyl]-4-(3,4-dimethoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 618080-95-8
• Molecular Formula: C25H30N2O6
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (4Z)-1-[2-(diethylamino)ethyl]-4-[(3,4-dimethoxyphenyl)-hydroxymethylidene]-5-(4-hydroxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H30N2O6/c1-5-26(6-2)13-14-27-22(16-7-10-18(28)11-8-16)21(24(30)25(27)31)23(29)17-9-12-19(32-3)20(15-17)33-4/h7-12,15,22,28-29H,5-6,13-14H2,1-4H3/b23-21-
• InChI Key: WEVOBQQNZRGPKO-LNVKXUELSA-N
• Isomeric SMILES: CCN(CC)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)OC)\O)/C(=O)C1=O)C3=CC=C(C=C3)O
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C2=CC(=C(C=C2)OC)OC)O)C(=O)C1=O)C3=CC=C(C=C3)O

Description

The compound 1-(2-(Diethylamino)ethyl)-4-(3,4-dimethoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1H-pyrrol-2(5H)-one is a pyrrolone derivative characterized by a complex substitution pattern. Its structure includes a diethylaminoethyl side chain, a 3,4-dimethoxybenzoyl group, and a 4-hydroxyphenyl substituent on the pyrrolone core.

Biological Activity

The compound 1-(2-(Diethylamino)ethyl)-4-(3,4-dimethoxybenzoyl)-3-hydroxy-5-(4-hydroxyphenyl)-1H-pyrrol-2(5H)-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings related to this compound.

Chemical Structure and Properties

The chemical structure of this compound can be described by its molecular formula $C_{23}H_{30}N_{2}O_{5}$ and its IUPAC name. The presence of diethylamino and hydroxy groups suggests potential interactions with biological targets, particularly in the central nervous system and in various enzymatic pathways.

Anticancer Properties

Recent studies have indicated that this compound exhibits anticancer activity . In vitro assays demonstrated that it inhibits the proliferation of various cancer cell lines, including breast and prostate cancer cells. The mechanism appears to involve the induction of apoptosis through the activation of caspase pathways, which are crucial for programmed cell death.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	15	Induction of apoptosis via caspase activation
PC-3 (Prostate)	20	Cell cycle arrest and apoptosis

Antioxidant Activity

The compound also displays significant antioxidant properties . It scavenges free radicals effectively, contributing to its potential protective effects against oxidative stress-related diseases. The antioxidant capacity was measured using DPPH and ABTS assays, showing a notable decrease in oxidative markers in treated cells.

Assay Type	EC50 (µg/mL)	Reference Compound
DPPH	25	Ascorbic Acid
ABTS	30	Trolox

Neuroprotective Effects

Neuroprotective effects have been observed in models of neurodegenerative diseases. The compound was shown to reduce neuroinflammation and protect neuronal cells from apoptosis induced by oxidative stress. This suggests its potential use in treating conditions like Alzheimer's disease.

Case Studies

• Study on Breast Cancer Cell Lines
  • A study conducted on MCF-7 breast cancer cells revealed that treatment with the compound resulted in a significant reduction in cell viability after 48 hours. Flow cytometry analysis indicated an increase in early apoptotic cells, confirming its role as an apoptosis inducer.
• Neuroprotection in Animal Models
  • In a murine model of Alzheimer's disease, administration of the compound led to improved cognitive function as assessed by the Morris water maze test. Histological analysis showed reduced amyloid plaque formation and decreased neuroinflammation compared to control groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related pyrrolone derivatives:

Compound Name / ID	Substituents (R1, R2, R3)	Molecular Weight (g/mol)	Key Biological Activity	Synthesis Yield (%)	Reference ID
Target Compound	R1: Diethylaminoethyl; R2: 3,4-Dimethoxybenzoyl; R3: 4-Hydroxyphenyl	~456.5*	Potential enzyme/receptor modulation	N/A
1-benzyl-3-(3,4-dimethylphenyl)-5-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one (32)	R1: Benzyl; R2: 3,4-Dimethylphenyl; R3: Phenyl	377.5	Antiestrogenic activity	N/A
3-(3,4-dimethylphenyl)-5-hydroxy-1-(4-methoxyphenyl)-5-phenyl-1H-pyrrol-2(5H)-one (33)	R1: 4-Methoxyphenyl; R2: 3,4-Dimethylphenyl; R3: Phenyl	407.5	Antiestrogenic activity	N/A
1-(2-(Diethylamino)ethyl)-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one	R1: Diethylaminoethyl; R2: 3-Fluoro-4-methoxybenzoyl; R3: 4-Ethoxyphenyl	456.5	Enzyme inhibition, receptor interaction	N/A
4-(4-(Benzyloxy)-2-methylbenzoyl)-5-(4-chlorophenyl)-1-(2-(diethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one	R1: Diethylaminoethyl; R2: 4-(Benzyloxy)-2-methylbenzoyl; R3: 4-Chlorophenyl	~551.0	Enhanced chemical reactivity	N/A
5-(4-Aminophenyl)-3,5-diphenyl-1,5-dihydro-2H-pyrrol-2-one (15a)	R1: N/A; R2: Phenyl; R3: 4-Aminophenyl	330.4	Structural analog with hydrogen bonding	44
1-(2-(Dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(4-propoxyphenyl)-1H-pyrrol-2(5H)-one	R1: Dimethylaminoethyl; R2: 4-Methylbenzoyl; R3: 4-Propoxyphenyl	439.5	Receptor affinity modulation	N/A

*Molecular weight estimated based on analogous structures in .

Key Observations:

Substituent Effects on Bioactivity: The diethylaminoethyl group in the target compound and related analogs (e.g., ) enhances solubility and may facilitate interactions with charged residues in biological targets. Hydroxyphenyl and methoxybenzoyl groups (target compound and ) are linked to improved receptor binding due to hydrogen bonding and π-π interactions .

Synthetic Accessibility :

• Compounds with simpler substituents (e.g., phenyl, benzyl) are synthesized in moderate yields (44–67%) via cyclization or TLC purification .
• The target compound’s synthesis likely requires multi-step reactions, similar to methods described for analogs in .

Biological Activity Trends :

• Antiestrogenic effects are prominent in compounds with 3,4-dimethylphenyl or 4-methoxyphenyl groups (e.g., ).
• Fluorinated derivatives (e.g., ) show enhanced selectivity for enzyme targets due to electronic effects of fluorine.

Research Findings and Mechanistic Insights

• Antiestrogenic Activity : Compounds like 32 and 33 inhibit estrogen receptor signaling by competitively binding to ligand-binding domains, with IC₅₀ values in the micromolar range .
• Enzyme Modulation : The 3-fluoro-4-methoxybenzoyl group in enhances inhibitory activity against kinases (e.g., EGFR) by stabilizing hydrophobic interactions in the ATP-binding pocket.